Cas no 58230-12-9 (4-oxocyclohexane-1,1-dicarboxylic acid)

• Product Name: 4-oxocyclohexane-1,1-dicarboxylic acid
• CAS No: 58230-12-9
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• MDL: MFCD12963756
• CID: 1003558
• PubChem ID: 13220834
• Update Time: 2025-04-20

4-oxocyclohexane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxocyclohexane-1,1-dicarboxylic acid
• 1,1-Cyclohexanedicarboxylic acid, 4-oxo-
• PS-17827
• E80003
• 58230-12-9
• MFCD12963756
• NHOAIPRHGSAFDL-UHFFFAOYSA-N
• DA-39005
• 4-Oxocyclohexane-1,1-dicarboxylic'acid
• cyclohexanone-4,4-dicarboxylic acid
• DTXSID70529374
• 4-Oxocyclohexane-1,1-dicarboxylicacid
• SY322725
• SCHEMBL10996234
• AMY6169
• CS-0069578

• MDL： MFCD12963756
• Inchi： 1S/C8H10O5/c9-5-1-3-8(4-2-5,6(10)11)7(12)13/h1-4H2,(H,10,11)(H,12,13)
• InChI Key： NHOAIPRHGSAFDL-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)(C(=O)O)CC1

Computed Properties

• Exact Mass: 186.05282342g/mol
• Monoisotopic Mass: 186.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.7Ų